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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the available material safety data for
Disperse Red 167, a synthetic dye used in the textile and plastics industries. Due to the limited
availability of specific toxicological data for Disperse Red 167, this document also includes
information on the closely related compound, Disperse Red 1, to provide a more complete
safety profile. This guide is intended to inform researchers and professionals on the known
properties, potential hazards, and relevant experimental protocols associated with this
chemical.

Chemical and Physical Properties

Disperse Red 167 is a disperse dye, meaning it is sparingly soluble in water and is typically
applied from a fine aqueous dispersion. Several variations of Disperse Red 167 exist, with
different CAS numbers and slight variations in their molecular formulas. The most commonly
cited properties are summarized below.
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Property Value Source(s)

2-[N-(2-acetyloxyethyl)-4-[(2-
chloro-4-

Chemical Name nitrophenyl)diazenyl]-3- [1]
(propanoylamino)anilino]ethyl
acetate

26850-12-4, 61968-52-3,

CAS Number 61968-54-5, 79300-13-3, [1][2]
1533-78-4
C23H26CIN507 /
Molecular Formula [11[3]
C22H24CIN507
Molecular Weight 519.93 g/mol / 505.91 g/mol [11[3]
Appearance Dark red powder [4][5]
Melting Point 120 °C [4]

N Soluble in acetone and
Solubility _ [2]
alcohol; Insoluble in water.[2]

Maximum Absorption
525 nm [4]
Wavelength (Amax)

Toxicological Data

A critical gap in the publicly available data for Disperse Red 167 is the absence of quantitative
toxicological endpoints such as LD50 (median lethal dose) and LC50 (median lethal
concentration). Most safety data sheets for Disperse Red 167 state "no data available" for
these parameters.[6] To provide a more comprehensive understanding of the potential hazards,
toxicological data for the structurally similar azo dye, Disperse Red 1, is presented below.

Disclaimer: The following data is for Disperse Red 1 and should be used as an estimation of
potential toxicity for Disperse Red 167.
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Test Species Route Result Source(s)
Acute Oral > 5 g/kg of body
o Rat (female) Oral ] [7]
Toxicity (LD50) weight
Acute Oral 0.7 - 1.0 g/kg of
o Rat (male) Oral ) [7]
Toxicity (LD50) body weight
Acute Dermal ) > 2 g/kg of body
L Rabbit Dermal ) [7]
Toxicity (LD50) weight
) o ) Mild to moderate
Skin Irritation Rabbit Dermal o [7]
irritant
Eye Irritation Rabbit Ocular Negative [7]
o Positive (induces
Mutagenicity ) ] ) )
S. typhimurium In vitro frame-shift [8]
(Ames Test) ]
mutations)
Cytotoxicity ) Cytotoxic effects
Human In vitro [8]

(HepG2 cells)

observed

Ecotoxicological Data

Similar to the toxicological data, specific ecotoxicity data for Disperse Red 167 is scarce. The

following data for Disperse Red 1 provides an indication of its potential environmental impact.

Test Species Duration Endpoint Result Source(s)
Increased
Acute . toxicity in the
o Daphnia
Immobilizatio i 48 hours EC50 presence ofa  [8]
similis

n

chlorine

substituent

Experimental Protocols

The following sections detail the standardized methodologies for key experiments relevant to

the safety assessment of dyes like Disperse Red 167.
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Physical and Chemical Properties

Melting Point (OECD 102): The melting point is determined using methods such as the
capillary tube method, hot-stage microscopy, or differential scanning calorimetry (DSC).[9]
The substance is heated at a controlled rate, and the temperature at which the solid-to-liquid
phase transition occurs is recorded.

Water Solubility (OECD 105): The flask method is suitable for substances with a solubility
greater than 10 mg/L.[8][10] An excess of the solid is stirred in water at a constant
temperature until equilibrium is reached. The concentration of the dissolved substance in the
agueous phase is then determined by a suitable analytical method.

Toxicological Testing

Acute Oral Toxicity - Acute Toxic Class Method (OECD 423): This method uses a stepwise
procedure with a small number of animals.[1][11] A starting dose is administered to a group
of animals. Depending on the outcome (survival or death), the dose for the next group is
adjusted up or down. The test allows for the classification of the substance into a toxicity
category based on the observed mortality.

Acute Dermal Toxicity (OECD 402): A specified amount of the substance is applied to a
shaved area of the skin of test animals (usually rabbits or rats) for 24 hours.[4][12] The
animals are observed for signs of toxicity and mortality for up to 14 days.

Skin Irritation/Corrosion (OECD 404): The substance is applied to a small patch of skin on a
test animal (typically a rabbit) for a defined period (usually 4 hours).[13][14] The site is then
observed for signs of erythema (redness) and edema (swelling) at specific intervals.

Eye Irritation/Corrosion (OECD 405): A small amount of the substance is instilled into the
conjunctival sac of one eye of a test animal (usually a rabbit).[5][15] The eye is observed for
signs of irritation, including corneal opacity, iritis, and conjunctival redness and swelling.

Skin Sensitization (OECD 406): The Guinea Pig Maximisation Test (GPMT) or the Buehler
Test are commonly used.[2][6] These tests involve an initial induction phase where the
animal is exposed to the substance, followed by a challenge phase to determine if an allergic
reaction has developed.
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» Bacterial Reverse Mutation Test (Ames Test - OECD 471): This in vitro test uses strains of
Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them
unable to synthesize an essential amino acid.[16][17] The bacteria are exposed to the test
substance, and the number of revertant colonies (bacteria that have mutated back to a state
where they can produce the amino acid) is counted.

Ecotoxicological Testing

e Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids (water fleas) are
exposed to a range of concentrations of the test substance for 48 hours.[3][18] The
concentration that causes immobilization in 50% of the daphnids (EC50) is determined.

Visualizations

The following diagrams illustrate key logical relationships and workflows relevant to the safety
assessment of Disperse Red 167.
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Caption: GHS Classification Pathway for a Chemical Substance.
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Caption: Workflow for Acute Toxicity Testing.
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Spill of Disperse Red 167 Powder

Evacuate and Secure the Area

'

Assess the Risks
(Quantity, Location)

'

Don Appropriate PPE
(Gloves, Respirator, Goggles)

'

Contain the Spill
(Use absorbent material for liquids,
avoid raising dust for solids)

'

Clean Up Spill
(Carefully sweep or vacuum solids)

'

Decontaminate the Area and Equipment

Dispose of Waste in Accordance

with Regulations

Click to download full resolution via product page

Caption: Emergency Spill Response Procedure for Powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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